Cas no 321-24-4 (2-Fluoro-4-methoxybenzoyl Chloride)
2-Fluoro-4-methoxybenzoyl chloride is a versatile fluorinated aromatic acyl chloride widely used as a key intermediate in organic synthesis and pharmaceutical manufacturing. Its molecular structure, featuring both a fluorine substituent and a methoxy group at the para position, imparts unique reactivity and selectivity in nucleophilic substitution and acylation reactions. The electron-withdrawing fluorine atom enhances the electrophilicity of the carbonyl carbon, facilitating efficient amide and ester formation under mild conditions. This compound is particularly valuable in the synthesis of bioactive molecules, agrochemicals, and advanced materials due to its ability to introduce both fluorine and methoxy functional groups into target structures. It demonstrates good stability under anhydrous conditions and offers high purity (>98%) for precise synthetic applications. The compound's well-defined reactivity profile makes it a preferred choice for constructing complex molecular architectures in medicinal chemistry and material science research.
321-24-4 structure
Product Name:2-Fluoro-4-methoxybenzoyl Chloride
CAS No:321-24-4
MF:C8H6ClFO2
MW:188.583445072174
MDL:MFCD08146649
CID:36836
PubChem ID:14484714
Update Time:2025-07-02
2-Fluoro-4-methoxybenzoyl Chloride Chemical and Physical Properties
Names and Identifiers
-
- 2-Fluoro-4-methoxybenzoylchloride
- 2-FLUORO-P-ANISIC ACID
- BUTTPARK 32\01-80
- RARECHEM AL BE 0456
- 2-Fluoro-4-Methoxy Benzoic Acid
- 2-FLUORO-4-METHOXYBENZOIC ACI
- p-Anisoylchloride, 2-fluoro- (8CI)
- 2-Fluoro-4-methoxybenzoyl chloride
- 321-24-4
- 2-Fluor-4-methoxy-benzoylchlorid;
- AKOS006342974
- SCHEMBL1555099
- MFCD08146649
- FT-0650097
- DTXSID40560870
- CK2242
- A856685
- UHLDNUXKNREILG-UHFFFAOYSA-N
- Benzoyl chloride, 2-fluoro-4-methoxy-
- AS-45879
- 2-Fluoro-4-methoxy-benzoyl chloride
- 2-Fluoro-4-methoxybenzoyl Chloride
-
- MDL： MFCD08146649
- Inchi： 1S/C8H6ClFO2/c1-12-5-2-3-6(8(9)11)7(10)4-5/h2-4H,1H3
- InChI Key： UHLDNUXKNREILG-UHFFFAOYSA-N
- SMILES： ClC(C1C=CC(=CC=1F)OC)=O
Computed Properties
- Exact Mass: 170.038
- Monoisotopic Mass: 170.038
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 172
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 46.5A^2
Experimental Properties
- Density: 1.309g/cm3
- Melting Point: 40-42℃
- Boiling Point: 242.9ºC at 760 mmHg
- Flash Point: 105.3ºC
- Refractive Index: 1.511
- PSA: 46.53000
- LogP: 2.21330
- Sensitiveness: Moisture Sensitive
2-Fluoro-4-methoxybenzoyl Chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | F133642-1g |
2-Fluoro-4-methoxybenzoyl Chloride |
321-24-4 | 95% | 1g |
¥80.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | F133642-5g |
2-Fluoro-4-methoxybenzoyl Chloride |
321-24-4 | 95% | 5g |
¥362.90 | 2023-09-02 | |
| Fluorochem | 075230-5g |
2-Fluoro-4-methoxybenzoyl chloride |
321-24-4 | 95% | 5g |
￡128.00 | 2022-03-01 | |
| Alichem | A015000287-250mg |
2-Fluoro-4-methoxybenzoyl chloride |
321-24-4 | 97% | 250mg |
$470.40 | 2023-09-02 | |
| Alichem | A015000287-500mg |
2-Fluoro-4-methoxybenzoyl chloride |
321-24-4 | 97% | 500mg |
$823.15 | 2023-09-02 | |
| Alichem | A015000287-1g |
2-Fluoro-4-methoxybenzoyl chloride |
321-24-4 | 97% | 1g |
$1564.50 | 2023-09-02 | |
| Apollo Scientific | PC9192-1g |
2-Fluoro-4-methoxybenzoyl chloride |
321-24-4 | 95% | 1g |
£122.00 | 2025-02-22 | |
| Apollo Scientific | PC9192-5g |
2-Fluoro-4-methoxybenzoyl chloride |
321-24-4 | 95% | 5g |
£245.00 | 2025-02-22 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | F19260-100g |
2-Fluoro-4-methoxybenzoyl chloride |
321-24-4 | 98% | 100g |
¥11188.0 | 2023-09-07 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | F19260-500g |
2-Fluoro-4-methoxybenzoyl chloride |
321-24-4 | 98% | 500g |
¥35808.0 | 2023-09-07 |
2-Fluoro-4-methoxybenzoyl Chloride Suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:321-24-4)2-Fluoro-4-methoxybenzoylchloride
Order Number:sfd20421
Stock Status:in Stock
Quantity:200KG
Purity:99%
Pricing Information Last Updated:Friday, 19 July 2024 14:38
Price ($):discuss personally
Email:sales2@senfeida.com
2-Fluoro-4-methoxybenzoyl Chloride Related Literature
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1. Lewis acid-catalysed reactions of 2,2,2-trichloroethyl 6-diazopenicillanate and imines: rearrangements of spiro-6-aziridine- and spiro-6-oxirane-penicillanates. X-Ray crystal structures of (3S,6′S]-2,2,2-trichloroethyl 3-[4-nitrophenyl)-1-phenylspiro[aziridine-2,6′-penicillanate] and (3S,7aR)-2,2,2-trichloroethyl 2,3,5,7a-tetrahydro-7-methoxy-2,2-dimethyl-6-(4-nitrophenyl)-5-oxopyrrolo[2,1-b]thiazole-3-carboxylateVincent J. Jephcote,D. Ivor John,David J. Williams J. Chem. Soc. Perkin Trans. 1 1986 2195
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Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:321-24-4)2-Fluoro-4-methoxybenzoylchloride
Purity:99%
Quantity:200KG
Price ($):Inquiry